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Compound of Interest

Compound Name: Propyl phenylacetate

Cat. No.: B1585323 Get Quote

Technical Support Center: Propyl Phenylacetate
This technical support guide provides essential information for researchers, scientists, and drug

development professionals on the safe handling and use of Propyl Phenylacetate.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Propyl phenylacetate?

A1: Propyl phenylacetate is a combustible liquid and may be harmful if swallowed.[1] It can

cause mild skin and eye irritation.[2] It is important to handle this chemical in a well-ventilated

area and avoid breathing in vapors or mists.[3][4]

Q2: What personal protective equipment (PPE) is required when handling Propyl
phenylacetate?

A2: When handling Propyl phenylacetate, it is recommended to wear appropriate personal

protective equipment. This includes safety glasses with side shields or goggles, chemical-

resistant gloves, and a lab coat or other protective clothing.[5] In situations where vapors or

aerosols may be generated, respiratory protection may be necessary.[3]

Q3: What are the immediate first aid measures for exposure to Propyl phenylacetate?

A3:
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Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids. If irritation persists, seek medical attention.[4][6]

Skin Contact: Remove any contaminated clothing and wash the affected skin area with soap

and plenty of water.[6] If skin irritation occurs, get medical advice.[4]

Inhalation: Move the individual to fresh air. If they are not breathing, administer artificial

respiration. Seek medical attention if you feel unwell.[1][4]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and call a physician or

poison control center immediately.[1]

Q4: How should I properly store Propyl phenylacetate?

A4: Store Propyl phenylacetate in a tightly closed container in a dry, cool, and well-ventilated

place.[1][3] Keep it away from heat, sparks, open flames, and other sources of ignition.[1]

Q5: What is the correct procedure for cleaning up a spill of Propyl phenylacetate?

A5: For small spills, first, eliminate all ignition sources.[7] Then, absorb the spill with an inert

material such as sand, earth, or vermiculite.[2] Collect the absorbed material and place it into a

suitable, closed container for disposal.[2][3] Ensure the area is well-ventilated. For large spills,

dike the material to prevent it from spreading and entering drains.[2]

Q6: How should I dispose of Propyl phenylacetate waste?

A6: Dispose of Propyl phenylacetate and its containers as hazardous waste.[2] Disposal

should be in accordance with all applicable federal, state, and local environmental regulations.

[8] Do not allow the product to enter drains or waterways.[3]
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Property Value Source

Flash Point
> 93.3 °C (> 200.0 °F) Closed

Cup
[2]

Specific Gravity 1.005 @ 25 °C [9]

Boiling Point 486 to 489 °F at 760 mmHg [7]

Molecular Formula C₁₁H₁₄O₂ [10]

Molecular Weight 178.23 g/mol [7]

Water Solubility Insoluble [7]

Experimental Protocols
Protocol 1: Standard Handling Procedure

Preparation: Before handling, ensure that a safety shower and eyewash station are readily

accessible. Confirm that all necessary PPE is available and in good condition.

Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation exposure.[3]

Dispensing: When transferring the liquid, use non-sparking tools and ground the container

and receiving equipment to prevent static discharge.[4] Avoid splashing.

Heating: If heating is required, use a water bath or heating mantle. Avoid open flames.

Post-Handling: After handling, wash hands thoroughly with soap and water. Clean any

contaminated surfaces.

Protocol 2: Emergency Spill Response

Evacuation and Ignition Source Control: Immediately evacuate non-essential personnel from

the spill area. Eliminate all sources of ignition, such as open flames, sparks, and hot

surfaces.[2][7]

Ventilation: Ensure the area is well-ventilated to disperse vapors.
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Containment: For larger spills, use dikes or absorbent booms to prevent the spill from

spreading or entering drains.[2]

Absorption: Cover the spill with a non-combustible, inert absorbent material like sand,

diatomaceous earth, or vermiculite.[2]

Collection: Carefully scoop the absorbed material into a labeled, sealable container for

hazardous waste disposal.[3]

Decontamination: Clean the spill area with a suitable solvent, followed by washing with soap

and water.[7]

Disposal: Dispose of the waste container and any contaminated cleaning materials in

accordance with institutional and regulatory guidelines.
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Caption: Workflow for handling a Propyl phenylacetate spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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